N-(3,4-dimethoxybenzyl)-2-phenylbutanamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-2-phenylbutanamide
• InChI: InChI=1S/C19H23NO3/c1-4-16(15-8-6-5-7-9-15)19(21)20-13-14-10-11-17(22-2)18(12-14)23-3/h5-12,16H,4,13H2,1-3H3,(H,20,21)
• InChI Key: YKWOCSNHJUBUCP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-2-phenylbutanamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential use in scientific research. This compound belongs to the family of indazole-based synthetic cannabinoids and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxybenzyl)-2-phenylbutanamide involves binding to the CB1 and CB2 receptors in the brain. This binding leads to the activation of the endocannabinoid system, which is responsible for regulating several physiological processes. This compound has been shown to have a high affinity for the CB1 receptor, which is responsible for regulating pain, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to have analgesic properties, which can help in the treatment of chronic pain. It has also been shown to have appetite-stimulating properties, which can help in the treatment of eating disorders. Additionally, this compound has been shown to have mood-regulating properties, which can help in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxybenzyl)-2-phenylbutanamide has several advantages for lab experiments. It has a high affinity for the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. Additionally, this compound is stable and can be stored for long periods, which makes it a useful tool for long-term studies. However, this compound has some limitations for lab experiments. It is a synthetic compound and may not accurately reflect the effects of natural cannabinoids. Additionally, this compound may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxybenzyl)-2-phenylbutanamide. One potential direction is to study its effects on the immune system, as the endocannabinoid system has been shown to play a role in immune regulation. Another potential direction is to study its effects on neurodegenerative diseases, such as Alzheimer's disease, as the endocannabinoid system has been shown to play a role in neuroprotection. Additionally, further studies are needed to determine the long-term effects of this compound on the endocannabinoid system and overall health.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-2-phenylbutanamide has been extensively studied for its potential use in scientific research. It has shown promising results in various studies related to the endocannabinoid system, which is responsible for regulating several physiological processes. This compound has been shown to bind to the CB1 and CB2 receptors in the brain, which are responsible for regulating pain, appetite, and mood.